Cas no 101329-87-7 (Cyclopentanecarboxamide,1-(phenylthio)-)

• Product Name: Cyclopentanecarboxamide,1-(phenylthio)-
• CAS No: 101329-87-7
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 172029
• PubChem ID: 3063640
• Update Time: 2025-04-19

Cyclopentanecarboxamide,1-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide,1-(phenylthio)-
• 1-phenylsulfanylcyclopentane-1-carboxamide
• AKOS033171268
• 101329-87-7
• 1-(Phenylthio)cyclopentanecarboxamide
• DTXSID60143846
• Z1220054897
• Cyclopentanecarboxamide, 1-(phenylthio)-

• Inchi： 1S/C12H15NOS/c13-11(14)12(8-4-5-9-12)15-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,13,14)
• InChI Key： BLIITTHNXRSDLD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1(C(N)=O)CCCC1

Computed Properties

• Exact Mass: 221.08755
• Monoisotopic Mass: 221.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 422°Cat760mmHg
• Flash Point: 209°C
• Refractive Index: 1.61
• PSA: 43.09
• LogP: 3.72650